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Compound of Interest

Compound Name: Methyl 4-chlorobutyrate

Cat. No.: B147174 Get Quote

This document provides comprehensive, step-by-step guidance for the safe and compliant

disposal of Methyl 4-chlorobutyrate, ensuring the safety of laboratory personnel and

adherence to regulatory standards. The procedures outlined are designed for researchers,

scientists, and professionals in drug development.

Essential Safety Information
Methyl 4-chlorobutyrate is classified as a hazardous chemical. Understanding its properties is

the first step in safe handling and disposal.

Key Hazard and Physical Data Summary
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Property Data Source

Physical State Liquid, Colorless [1]

GHS Classification

Flammable liquid (Category 3),

Skin irritant (Category 2), Eye

irritant (Category 2), Specific

target organ toxicity - single

exposure (Category 3,

Respiratory system)

[1][2]

Signal Word Warning [1][2][3]

Flash Point 59 °C (138.2 °F) - Closed Cup [1]

Boiling Point 175 - 176 °C (347 - 348.8 °F) [1]

UN Number UN3272 [1][2]

Proper Shipping Name ESTERS, N.O.S. [1][2]

Hazard Class 3 (Flammable Liquid) [1][2]

Immediate Safety and Spill Response Protocol
In the event of a small spill (<50 mL), immediate action is required to contain and clean the

substance safely.

Methodology for Small Spill Cleanup

Ensure Proper Ventilation: Work in a well-ventilated area or a chemical fume hood.[4]

Wear Personal Protective Equipment (PPE): At a minimum, this includes nitrile gloves, safety

glasses or goggles, and a laboratory coat.[2][4]

Contain the Spill: Absorb the liquid onto an inert absorbent material such as vermiculite,

sand, or cat litter.[1][4]

Collect Absorbent Material: Carefully scoop the contaminated absorbent material into a

suitable, sealable container for disposal.[1][4]
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Label as Waste: Clearly label the container with "Hazardous Waste" and the chemical name

"Methyl 4-chlorobutyrate (spill debris)."

Final Disposal: Treat the sealed container as hazardous waste and follow the disposal

procedures outlined in the next section.

Operational Plan: Step-by-Step Disposal Procedure
The disposal of Methyl 4-chlorobutyrate is governed by federal and state regulations,

including the Resource Conservation and Recovery Act (RCRA).[5][6] Due to its flash point

below 140°F, it is classified as an ignitable hazardous waste.[5][7][8] Under no circumstances

should this chemical be disposed of down the drain.[1][5]

Step 1: Waste Segregation
Proper segregation is critical to prevent dangerous chemical reactions and to ensure cost-

effective disposal.

Designate a Waste Stream: Collect Methyl 4-chlorobutyrate waste in a container

specifically designated for halogenated organic solvents.[8]

Avoid Mixing: Do not mix with non-halogenated solvents, as this significantly increases

disposal costs.[8]

Check Compatibility: Ensure that no incompatible materials are added to the container.

Methyl 4-chlorobutyrate is incompatible with strong acids, bases, oxidizing agents, and

reducing agents.[1]

Step 2: Container Selection and Management
The integrity of the waste container is paramount for safety.

Use Appropriate Containers: The container must be chemically compatible with Methyl 4-
chlorobutyrate. A glass or high-density polyethylene (HDPE) container is typically suitable.

The original product container can be used if it is in good condition.[9] Do not use food-grade

containers.[9]
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Inspect Container: Ensure the container is free from damage or deterioration and has a

secure, leak-proof screw-on cap.[6][8]

Keep Container Closed: The waste container must remain closed at all times, except when

actively adding waste.[5][8][9]

Do Not Overfill: Fill containers to a maximum of 90% capacity to allow for vapor expansion.

[10]

Step 3: Labeling
Accurate labeling is a regulatory requirement and essential for safety.

Attach a Hazardous Waste Tag: As soon as the first drop of waste is added, affix a

hazardous waste tag provided by your institution's Environmental Health & Safety (EHS)

department.

Complete Information: Clearly write the full chemical name, "Methyl 4-chlorobutyrate," and

list all other constituents and their approximate percentages.[5] Avoid using abbreviations or

chemical formulas.

Indicate Hazards: Mark the appropriate hazard boxes on the tag (e.g., Flammable, Irritant).

Step 4: Storage in a Satellite Accumulation Area (SAA)
Waste must be stored safely at its point of generation.

Designated Location: Store the labeled waste container in a designated Satellite

Accumulation Area (SAA).[5][7][9] This area must be at or near the point of waste generation

and under the control of laboratory personnel.[6][8]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills from spreading.[10]

Segregation within SAA: Store the halogenated waste away from incompatible materials,

particularly acids and bases.[9]
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Accumulation Limits: Be aware of SAA limits, which are typically a maximum of 55 gallons for

hazardous waste.[5][7]

Step 5: Arranging for Final Disposal
Final disposal must be handled by licensed professionals.

Request Pickup: Once the waste container is full (or before accumulation time limits are

exceeded), complete and submit a hazardous waste pickup request form to your institution's

EHS office.[5]

EHS Management: The EHS department will collect the waste from your laboratory.[5] They

are responsible for managing the transfer to a licensed hazardous waste disposal company

that will transport it to an approved treatment, storage, and disposal facility (TSDF).[5]

Disposal Workflow Diagram
The following diagram illustrates the procedural flow for the proper disposal of Methyl 4-
chlorobutyrate.
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Caption: Workflow for Methyl 4-chlorobutyrate Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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